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Compound of Interest

Compound Name: Ammonium nitrate-15N2

CAS No.: 43086-60-8

Cat. No.: B3068385

Get Quote

Abstract & Scientific Rationale
Metabolic labeling using stable isotopes is the gold standard for quantitative proteomics in

plants. Unlike chemical labeling (e.g., iTRAQ, TMT), which occurs post-extraction, metabolic

labeling introduces heavy isotopes (

) in vivo, minimizing quantitation errors introduced during sample processing.

This protocol utilizes Ammonium Nitrate-15N2 (

) as the sole nitrogen source. By providing both oxidized (

) and reduced (

) nitrogen forms labeled with

, we ensure rapid and uniform labeling of the amino acid pool via two convergent pathways:

Nitrate Reduction:

(via Nitrate/Nitrite Reductase).
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Ammonium Assimilation: Direct entry of

into the GS/GOGAT cycle (Glutamine Synthetase / Glutamate Synthase), which serves as
the primary donor for all downstream amino acid biosynthesis.

Nitrogen Assimilation Pathway
The following diagram illustrates how

integrates into the plant metabolome.
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Figure 1: Dual-entry assimilation pathway ensuring complete proteome labeling via GS/GOGAT

cycle.

Experimental Design Strategy
The "Hydroponic Advantage"
While agar plates are convenient, they are suboptimal for high-stringency mass spectrometry

(MS) labeling for two reasons:

Matrix Interference: Agar contains trace contaminants and undefined nitrogen sources that

dilute the isotopic enrichment.

Root Exudate Trapping: Agar traps root exudates, potentially altering metabolic flux.

Recommendation: Use a Hydroponic System (liquid culture).[1] This allows precise control of

the media composition, ensuring that

is the exclusive nitrogen source.

Labeling Regimes
Regime Duration Application

Uniform Labeling Seed to Harvest (>14 days)

Quantitative Proteomics

(Global expression profiling).

Recommended.

Pulse-Chase 24-48 hours
Metabolic Flux Analysis

(Turnover rates).

Materials & Reagents
Critical Reagent: Nitrogen-Free Media
Standard Murashige & Skoog (MS) salts contain high levels of unlabeled

and

. You must prepare custom media.
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10x Nitrogen-Free Macronutrients (Stock A):

: 4.4 g/L

: 3.7 g/L

: 1.7 g/L

KCl: 1.9 g/L (Crucial: Replaces Potassium usually provided by

)

Isotope Tracer Stock (1M):

: >98 atom %

(Sigma/Cambridge Isotope Labs).

Dissolve in HPLC-grade water. Filter sterilize (0.22 µm).

Culture Medium (Final Working Solution):

100 mL Stock A (10x)

1 mL Micronutrient Stock (Standard MS micros)

Supplement: 2.0 mL of 1M

(Final conc: 2 mM - Note: Lower N is often used in labeling to ensure consumption, but 2-
5mM is standard for Arabidopsis).

pH adjust to 5.7 with KOH.

Autoclave.

Step-by-Step Protocol (Arabidopsis Model)
Phase 1: Seed Preparation & Stratification

Sterilization: Surface sterilize seeds with 70% ethanol (2 min) followed by 50% bleach +

0.05% Tween-20 (10 min). Rinse 5x with sterile water.
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Stratification: Suspend seeds in 0.1% agarose. Keep at 4°C in dark for 48-72 hours to

synchronize germination.

Phase 2: Hydroponic Establishment
Setup: Fill opaque containers (to prevent algae) with Standard MS (unlabeled) liquid media

first. Place seeds on floating mesh rafts or rockwool plugs.

Germination: Grow for 5-7 days until roots emerge into the media.

Why start with unlabeled?

salts are expensive. Germination reserves provide initial N. We switch media later for cost-
efficiency, though "Seed-to-Harvest" on

is purer if budget allows.

Phase 3: The Labeling Switch (Day 7)
Wash: Carefully lift the rafts. Rinse roots 3x in sterile N-free buffer to remove all traces of

.

Transfer: Move rafts to the

-Labeling Media prepared in Section 3.

Growth: Cultivate for at least 14 days (or until bolting).

Maintenance: Top up with fresh

media every 3-4 days. Do not allow depletion, or the plant will recycle unlabeled N from
old proteins (autophagy), lowering enrichment.

Phase 4: Harvest & Quenching
Harvest: Remove plants. Briefly rinse roots in ice-cold PBS to remove surface isotopes.

Quench: Immediately snap-freeze tissue in liquid nitrogen.
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Causality: Metabolic turnover is rapid. Slow harvesting leads to protein degradation and

"stress proteome" activation, skewing results.

QC & Data Analysis
Calculating Incorporation Efficiency (IE)
Before running full proteomics, validate labeling efficiency using a "scout" run on the Mass

Spec.

Formula:

Target: > 95% efficiency.

Observation: Look for the "Heavy" peptide envelope shifting by

, where

is the number of nitrogens in the peptide and

.
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Figure 2: Step-by-step workflow from seed stratification to mass spectrometry analysis.[1][2][3]

[4][5][6][7][8][9][10][11][12]

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Incorporation (<90%) Unlabeled N contamination

Ensure KCl is used instead of

KNO3 in stock salts. Check

agar quality if using solid

media.

Chlorosis (Yellowing) Iron/Magnesium deficiency

N-free salts often precipitate

micronutrients. Ensure pH is <

5.8 before autoclaving.

Incomplete Labeling Insufficient Duration

Extend labeling period. Older

tissues label slower than new

leaves.

"Scrambled" Spectra Proline conversion

Plants can interconvert amino

acids. Use software (e.g.,

MaxQuant) capable of

handling metabolic labeling

shifts.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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